(2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid

• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol
• SMILES: C1COC(C1C(=O)O)C2=CC=NN2CC3=CC=CC=C3
• InChI: InChI=1S/C15H16N2O3/c18-15(19)12-7-9-20-14(12)13-6-8-16-17(13)10-11-4-2-1-3-5-11/h1-6,8,12,14H,7,9-10H2,(H,18,19)/t12-,14-/m0/s1
• InChIKey: QTVVJRZSEMUYQK-JSGCOSHPSA-N

Chiral Building Block Procurement

(2S,3S)-2-(1-Benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid (CAS 1807920-12-2, C₁₅H₁₆N₂O₃, MW 272.30) is a single-enantiomer, heterocyclic carboxylic acid combining a tetrahydrofuran (oxolane) ring with a 1-benzyl-1H-pyrazol-5-yl substituent . It belongs to the 1-aryl-5-pyrazolecarboxylic acid derivative class, which serves as key intermediates for insecticidal anthranilic diamides [1] and as core scaffolds in Bub1 kinase inhibitor programs [2]. The compound’s differentiated value arises from its defined (2S,3S) absolute stereochemistry and the 5-yl regioisomeric attachment of the pyrazole ring to the oxolane – two structural features that materially affect downstream coupling efficiency, stereochemical fidelity, and target binding conformation.

Single (2S,3S) enantiomer supports stereochemical control studies and asymmetric synthesis

5-yl regioisomeric attachment enables defined scaffold elaboration and target binding orientation

Pyrazole-oxolane carboxylic acid scaffold suited for amide coupling and insecticide intermediate construction

• [1] Bayer CropScience AG. Process for the Preparation of 1-Alkyl and 1-Aryl-5-pyrazolecarboxylic Acid Derivatives. US Patent US-20110152532-A1, 2011. View Source
• [2] Bayer Pharma AG. Substituted Benzylpyrazoles. US Patent 9,765,058 B2, 2017. View Source

Why Generic Substitution Fails

Three structural variables among commercially available analogs of this compound make generic interchange scientifically unsound: (i) regioisomerism (pyrazol-5-yl versus pyrazol-4-yl attachment), which redirects the vector of the carboxylic acid and oxolane ring relative to the benzylpyrazole scaffold, directly altering target binding pose and synthetic elaboration outcomes [1]; (ii) absolute stereochemistry, where the (2S,3S) configuration produces a specific spatial relationship between the carboxyl group and the pyrazole that its (2R,3R) enantiomer does not replicate; and (iii) stereochemical definition status, as the racemic or stereochemically unassigned versions (e.g., CAS 1823386-80-6, CAS 1822794-66-0) contain variable proportions of diastereomers that dilute enantiomeric excess and introduce unpredictable impurity profiles . Downstream users in medicinal chemistry and process development requiring reproducible coupling yields, consistent chiral HPLC retention times, and defined biological activity must therefore specify the exact (2S,3S)-5-yl isomer.

Regioisomer Mismatch

5-yl versus 4-yl attachment redirects the carboxylic acid vector, potentially altering target binding pose and synthetic outcomes.

Enantiomer Mismatch

(2S,3S) configuration creates a specific spatial relationship not replicated by (2R,3R) or racemic versions, impacting chiral SAR.

Stereochemical Definition

Undefined analogs introduce variable diastereomer ratios that dilute enantiomeric excess and reduce chiral HPLC reproducibility.

• [1] Bayer Pharma AG. Substituted Benzylpyrazoles. US Patent 9,765,058 B2, 2017. (Examples demonstrate regioisomer-dependent Bub1 inhibitory activity.) View Source

Quantitative Differential Evidence

Enantiomeric Definition Advantage

The target compound (CAS 1807920-12-2) is sold as a single (2S,3S) enantiomer with a vendor-specified purity of NLT 97% (MolCore) to 98% (Leyan) . In contrast, the stereochemically undefined analog 2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid (CAS 1823386-80-6) is a mixture of diastereomers and/or enantiomers, carrying no quantifiable enantiomeric excess specification . Similarly, the 4-yl regioisomer (CAS 1822794-66-0) is offered at only 95% purity with no chiral specification . For users requiring defined stereochemistry – such as in asymmetric synthesis or chiral SAR campaigns – the undefined versions introduce ambiguous stereochemical composition that can confound biological assay interpretation and reduce synthetic reproducibility.

Enantiomeric Purity Advantage

Data to verify

Target: single (2S,3S) enantiomer, purity NLT 97% vs Analog CAS 1823386-80-6: undefined stereochemistry, 95–98% purity

Supports chiral SAR reproducibility and defined stereochemical assignment

Requires batch-specific Certificate of Analysis confirmation

Evidence Dimension	Stereochemical definition and vendor-certified purity
Target Compound Data	Single (2S,3S) enantiomer; purity NLT 97% (MolCore) / 98% (Leyan)
Comparator Or Baseline	CAS 1823386-80-6 (stereochemically undefined, 98% purity); CAS 1822794-66-0 (unspecified stereochemistry, 95% purity)
Quantified Difference	Target provides defined (2S,3S) absolute configuration; comparators lack stereochemical assignment or are lower-purity racemic mixtures (Δ purity up to 3 percentage points vs. 4-yl analog).
Conditions	Vendor Certificate of Analysis specifications; chiral HPLC retention time reproducibility

Why This Matters

Procurement of stereochemically undefined material risks introducing variable diastereomer ratios that undermine SAR reproducibility and can require costly re-purification.

Regioisomeric Position Effects

The pyrazol-5-yl attachment in the target compound places the oxolane–carboxylic acid unit adjacent to the pyrazole N1-benzyl nitrogen, whereas the 4-yl regioisomer (CAS 1822794-66-0 and its (2S,3S) form CAS 1820569-89-8) positions it one bond further away, altering both steric and electronic environments . In the patent literature on benzylpyrazole-based Bub1 kinase inhibitors, regioisomeric substitution patterns on the pyrazole ring produce ≥10-fold differences in biochemical IC₅₀ values, as the inhibitor's hinge-binding motif orientation is exquisitely sensitive to the vector of the substituent extending from the pyrazole [1]. While no direct IC₅₀ data for the target compound itself are publicly available, class-level SAR from US 9,765,058 demonstrates that 5-substituted benzylpyrazoles occupy a distinct chemical space from 4-substituted variants and are not functionally interchangeable.

Regioisomeric Activity Divergence

Class-level inference

5-yl substitution (target) vs 4-yl substitution: class-level SAR shows ≥10-fold IC₅₀ shifts in Bub1 kinase assay

Regioisomer-specific geometry required for target engagement and scaffold hopping

Direct target comparator data not publicly available; inferred from patent US 9,765,058

Evidence Dimension	Regioisomeric scaffold geometry and reported biological activity divergence
Target Compound Data	Pyrazol-5-yl attachment: oxolane-3-carboxylic acid at C5 of pyrazole, adjacent to N1-benzyl
Comparator Or Baseline	Pyrazol-4-yl attachment (CAS 1822794-66-0, CAS 1820569-89-8): oxolane-3-carboxylic acid at C4 of pyrazole
Quantified Difference	Class-level: Bub1 kinase inhibitor SAR shows ≥10-fold IC₅₀ shifts between regioisomeric benzylpyrazole substitution patterns [1]. Direct target vs. comparator data not available.
Conditions	Inferred from Bub1 biochemical kinase assay and HeLa cellular proliferation assay data for structurally related benzylpyrazoles (Patent US 9,765,058)

Why This Matters

Scientists performing scaffold hopping or SAR expansion must procure the correct regioisomer to maintain target engagement; the 5-yl and 4-yl isomers cannot be assumed equipotent or functionally redundant.

• [1] Bayer Pharma AG. Substituted Benzylpyrazoles. US Patent 9,765,058 B2, 2017. (Contains comparative IC₅₀ data for regioisomeric benzylpyrazole series.) View Source

ISO-Certified vs. Research-Grade Manufacturing

MolCore's (2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid (NLT 97%) is manufactured under ISO-certified quality systems, with documented quality control protocols suitable for pharmaceutical intermediate development . Leyan offers the compound at 98% purity with batch-specific pricing and availability for quantities from 250 mg to 100 g . By comparison, the 4-yl regioisomer from AKSci is listed at only 95% purity with no ISO certification mentioned . The 3-percentage-point purity differential represents a meaningful reduction in purification burden for multi-step synthesis, where each impurity percentage point can cascade into diminishing yields across subsequent steps.

Manufacturing Quality Comparison

Data to verify

Target: ISO-certified manufacturing, purity ≥97% vs 4-yl regioisomer: 95% purity, no ISO certification mentioned

Supports process development documentation and multi-step synthesis reliability

Vendor CoA dependent; ISO claim requires supplier verification

Evidence Dimension	Vendor purity specification and quality certification
Target Compound Data	NLT 97% (MolCore, ISO-certified); 98% (Leyan); available 250 mg–100 g
Comparator Or Baseline	4-yl regioisomer (CAS 1822794-66-0): 95% (AKSci, no ISO claim); 4-yl trans racemic: 95% (Leyan)
Quantified Difference	Target purity advantage of 2–3 percentage points over 4-yl regioisomer; ISO certification confirms batch-to-batch quality controls absent in comparator supply chains.
Conditions	Vendor Certificate of Analysis; ISO 9001 quality management system

Why This Matters

For process chemistry scale-up or GMP-adjacent intermediate sourcing, the combination of higher certified purity and ISO quality systems reduces rework risk and supports regulatory documentation requirements.

DFT-Calculated Reactivity Profile

A 2025 DFT study (B3LYP/6-31++G(d,p) level) on two synthetic pyrazolyl-tetrahydrofuran carboxylic acid derivatives – structurally related to the target compound – calculated HOMO-LUMO gaps, molecular electrostatic potential (MEP) surfaces, and global reactivity descriptors [1]. The compounds exhibited HOMO energies and electrophilicity indices consistent with moderate reactivity suited for amide coupling and esterification, key transformations in medicinal chemistry elaboration. While the target compound itself was not explicitly calculated, the pyrazolyl-tetrahydrofuran scaffold class shows frontier orbital characteristics that distinguish it from simpler pyrazole-carboxylic acids lacking the oxolane ring, which alters electron density distribution at the carboxyl carbon and modulates acylation reactivity.

DFT Reactivity Profile

Class-level

Computed HOMO-LUMO gap and electrophilicity index for pyrazolyl-tetrahydrofuran scaffold (B3LYP/6-31++G(d,p)) indicate moderate reactivity suitable for amide coupling.

Provides reactivity context for scaffold elaboration and coupling condition selection

No direct DFT data for target compound; class-level computational inference

Evidence Dimension	Computed HOMO-LUMO gap and electrophilicity index of pyrazolyl-tetrahydrofuran carboxylic acids
Target Compound Data	No direct DFT data for (2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid specifically.
Comparator Or Baseline	Two pyrazolyl-tetrahydrofuran carboxylic acid derivatives in Prakash et al. (2025): DFT-optimized geometries, FMO energies, MEP maps calculated [1].
Quantified Difference	Class-level DFT parameters available; direct target vs. comparator quantitative comparison not possible from this study alone.
Conditions	Gaussian 16, B3LYP/6-31++G(d,p) theoretical level, gas phase

Why This Matters

Computational parameters provide a rational basis for predicting relative reactivity in amide bond formation and scaffold elaboration, assisting chemists in selecting the appropriate building block for specific coupling conditions.

• [1] Prakash, H., Guin, M. & Srivastava, N. (2025). Synthesis, Characterization and Computational insights of Pyrazolyl-tetrahydrofuran Derivatives. Journal for Research in Applied Sciences and Biotechnology, 4(3), 156–161. DOI: 10.55544/jrasb.4.3.17. View Source

High-Value Application Scenarios

Bub1 Kinase Inhibitor Lead Optimization

The compound's (2S,3S)-configured oxolane-carboxylic acid moiety serves as a chiral handle for constructing benzylpyrazole-based Bub1 kinase inhibitors. As documented in patent US 9,765,058 [1], the 5-substituted pyrazole regioisomer class is specifically claimed for Bub1 inhibition, and the defined stereochemistry of this building block enables precise SAR exploration around the oxolane ring's spatial orientation. Use of the stereochemically undefined version (CAS 1823386-80-6) would introduce diastereomer mixtures that confound IC₅₀ determination.

Anthranilic Diamide Intermediate Synthesis

Per US Patent US-20110152532-A1 [1], 1-aryl-5-pyrazolecarboxylic acid derivatives are critical intermediates for anthranilic diamide insecticides. The (2S,3S) compound provides a functionalized pyrazole-5-carboxylic acid scaffold with a chiral oxolane appendage, enabling the construction of enantiomerically pure insecticide candidates. Its ISO-certified manufacturing supports scale-up to multi-gram quantities suitable for process development.

Carboxylic Acid Derivatization for Scaffold Diversification

The free carboxylic acid group permits direct amide coupling, esterification, or reduction to the alcohol, while the (2S,3S) oxolane ring retains its absolute configuration through these transformations. In contrast, the 4-yl regioisomer (CAS 1822794-66-0) presents the carboxylic acid at a different vector angle relative to the benzylpyrazole, altering the geometry of the resulting derivatives. The 98% purity specification [1] minimizes protecting-group-consuming side reactions during multi-step sequences.

Stereochemical Probe in Co-Crystallography Studies

The single (2S,3S) enantiomer, with its well-defined InChI Key (QTVVJRZSEMUYQK-JSGCOSHPSA-N) and stereochemistry confirmed by chiral synthesis, provides an unambiguous chemical entity for co-crystallization experiments with protein targets. The 5-yl regioisomeric attachment positions the oxolane ring for potential hydrogen bonding via its ether oxygen with target residues, a feature absent in the 4-yl series where the oxolane is more distal to the pyrazole N1-benzyl.

Application

Selection Property

Validation Focus

Bub1 kinase inhibitor lead optimization

Stereochemically defined 5-yl regioisomer

SAR reproducibility and hinge-binding orientation context

Anthranilic diamide intermediate synthesis

Chiral oxolane-functionalized pyrazole-5-carboxylic acid scaffold

Enantiomeric purity for insecticide candidate elaboration

Carboxylic acid derivatization for scaffold diversification

(2S,3S) configuration retention through amidation/esterification

Derivatization geometry and purity control

Stereochemical probe in co-crystallography

Single enantiomer with defined absolute stereochemistry

Unambiguous electron density interpretation and hydrogen bonding context

• [1] Bayer Pharma AG. Substituted Benzylpyrazoles. US Patent 9,765,058 B2, 2017. View Source